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Compound of Interest

Compound Name:
meso-1,2-

Diphenylethylenediamine

Cat. No.: B1233172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

meso-1,2-Diphenylethylenediamine (CAS RN: 562-49-2). The information is compiled to

ensure safe laboratory practices and to provide a quick reference for researchers, scientists,

and professionals in drug development.

Chemical Identification and Physical Properties
Identifier Value

IUPAC Name (1R,2S)-1,2-diphenylethane-1,2-diamine

CAS Number 562-49-2

Molecular Formula C₁₄H₁₆N₂[1][2][3][4]

Molecular Weight 212.29 g/mol [1][2]

Appearance White to off-white crystalline powder

Melting Point 118-122 °C

Hazard Identification and Classification
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meso-1,2-Diphenylethylenediamine is classified as a hazardous substance. The following

tables summarize its GHS classification, hazard statements (H-statements), and precautionary

statements (P-statements).

GHS Hazard Classification
Classification Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A[5]

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
Category 3[5][6]

Hazard Statements
Code Statement

H315 Causes skin irritation[5][6]

H319 Causes serious eye irritation[5][6]

H335 May cause respiratory irritation[5][6]

Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1233172?utm_src=pdf-body
https://www.researchgate.net/figure/Classification-of-LD-50-based-on-dose-range_tbl1_326900066
https://www.researchgate.net/figure/Classification-of-LD-50-based-on-dose-range_tbl1_326900066
https://www.fishersci.com/store/msds?partNumber=AC247680050&productDescription=MESO-1+2-DIPHENYL-1+2-ET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/figure/Classification-of-LD-50-based-on-dose-range_tbl1_326900066
https://www.fishersci.com/store/msds?partNumber=AC247680050&productDescription=MESO-1+2-DIPHENYL-1+2-ET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/figure/Classification-of-LD-50-based-on-dose-range_tbl1_326900066
https://www.fishersci.com/store/msds?partNumber=AC247680050&productDescription=MESO-1+2-DIPHENYL-1+2-ET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/figure/Classification-of-LD-50-based-on-dose-range_tbl1_326900066
https://www.fishersci.com/store/msds?partNumber=AC247680050&productDescription=MESO-1+2-DIPHENYL-1+2-ET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[5]

P264 Wash skin thoroughly after handling.[5]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5]

P302+P352 IF ON SKIN: Wash with plenty of water.[5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.[5]

P337+P313
If eye irritation persists: Get medical

advice/attention.[5]

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Exposure Controls and Personal Protection
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There are no established occupational exposure limits for meso-1,2-
Diphenylethylenediamine. However, due to its hazardous nature, appropriate engineering

controls and personal protective equipment (PPE) must be utilized to minimize exposure.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Fire-Fighting Measures
Aspect Information

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
Emits toxic fumes under fire conditions,

including carbon oxides and nitrogen oxides.

Fire-Fighter Protection
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Clear the area of all unnecessary personnel.
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Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Cleanup: Wear appropriate PPE. Sweep up the spilled solid material, avoiding dust

generation, and place it in a suitable, closed container for disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the general workflow for responding to a chemical spill of meso-
1,2-Diphenylethylenediamine.
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent pads or booms)

Clean Up the Spill
(Sweep solid material, absorb liquids)

Dispose of Waste
(Place in a labeled, sealed container)

Decontaminate the Area
(Clean with appropriate solvent)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Logical Relationships: Hierarchy of Controls
To minimize exposure to meso-1,2-Diphenylethylenediamine, a hierarchy of controls should

be implemented. This approach prioritizes the most effective control measures.

Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Remove the hazard

Substitution
Replace with a less hazardous substance

More
Effective

Engineering Controls
Isolate people from the hazard (e.g., fume hood)

Administrative Controls
Change the way people work (e.g., SOPs, training)

Personal Protective Equipment
(Least Effective)

Protect the worker with PPE

Less
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions include carbon oxides and nitrogen oxides.

This technical guide is intended to provide essential safety information. Always refer to the

complete Safety Data Sheet (SDS) before handling this chemical and follow all institutional

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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